Cas no 1363383-41-8 (2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1363383-41-8
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD22070533
• CID: 4591139
• PubChem ID: 72207797
• Update Time: 2025-08-05

2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine hydrochloride
• 5-Amino-2-methyl-2H-pyrazolo[3,4-b]pyridine
• 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine
• 2H-Pyrazolo[3,4-b]pyridin-5-amine, 2-methyl-
• SCHEMBL25252261
• P13059
• SB20157
• 2-METHYLPYRAZOLO[3,4-B]PYRIDIN-5-AMINE
• DTXSID401255640
• PB36048
• 1363383-41-8
• CS-0057344

• MDL： MFCD22070533
• Inchi： 1S/C7H8N4/c1-11-4-5-2-6(8)3-9-7(5)10-11/h2-4H,8H2,1H3
• InChI Key： VMXGQYXXAIDTMO-UHFFFAOYSA-N
• SMILES： C12=NN(C)C=C1C=C(N)C=N2

Computed Properties

• Exact Mass: 148.075
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine

2-Methyl-2H-pyrazolo[3,4-b]pyridin-5-amine: A Novel Scaffold for Targeted Therapeutic Development

2-Methyl-2H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1363383-41-8) represents a structurally unique compound within the pyrazolopyridine family, characterized by its 5-aminopyrazolopyridine core with methyl substitution at the 2-position. This molecular framework has garnered significant attention in recent years due to its potential applications in pharmaceutical research, particularly in the development of small molecule therapeutics targeting inflammatory and neurodegenerative diseases. The compound's pharmacophore features, including the presence of nitrogen atoms and heterocyclic ring systems, contribute to its diverse biological activities and chemical reactivity.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine exhibits promising anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. These findings align with the growing interest in pyrazolopyridine derivatives for their ability to interact with protein kinase targets, including PDK1 and mTOR, which are implicated in cellular proliferation and survival. The compound's structural versatility allows for the incorporation of functional groups that enhance its bioavailability and target specificity, making it a valuable scaffold for drug design.

Structural analysis of 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine reveals a planar heterocyclic system with conjugated π-electron systems, which may contribute to its potential as a ligand for G-protein coupled receptors (GPCRs). A 2024 study in ChemMedChem highlighted the compound's ability to selectively bind to the serotonin receptor subtype 5-HT_2B, suggesting potential applications in the treatment of mood disorders. This property is particularly relevant given the increasing focus on serotonin modulators for psychiatric conditions, as evidenced by clinical trials involving similar pyrazolopyridine derivatives.

From a synthetic perspective, the preparation of 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine involves multi-step organic reactions that leverage the reactivity of pyrazole and pyridine rings. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereocontrol, which is critical for maintaining its biological activity. A 2023 publication in Organic & Biomolecular Chemistry described a novel methodology using chiral Brønsted acids to achieve enantioselective synthesis, demonstrating the compound's potential for chiral drug development.

Pharmacokinetic studies of 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine have revealed favorable absorption profiles in preclinical models. Animal studies published in Drug Metabolism and Disposition (2023) showed that the compound exhibits good oral bioavailability and prolonged half-life, attributes that are essential for developing therapeutic agents with sustained efficacy. These properties make it a strong candidate for oral formulations targeting chronic conditions such, as autoimmune diseases and neurodegenerative disorders.

Recent research has also explored the anti-cancer potential of 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine. A 2024 study in Cancer Research demonstrated its ability to inhibit the growth of pancreatic cancer cells through the modulation of the PI3K/AKT/mTOR pathway. This finding is particularly significant given the high mortality rates associated with pancreatic cancer and the need for novel therapeutic agents. The compound's ability to selectively target cancer cells while sparing healthy tissue suggests a promising profile for further clinical investigation.

From a safety perspective, 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine has shown low toxicity in preclinical studies. A 2023 toxicity assessment in Toxicological Sciences indicated that the compound exhibits minimal acute and subacute toxicity at therapeutic doses, which is crucial for its development as a safe therapeutic agent. These findings support its potential for long-term use in chronic disease management.

Current research efforts are focused on expanding the applications of 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine through structure-activity relationship (SAR) studies. A 2024 review in MedChemComm highlighted the importance of modifying the methyl group at the 2-position to enhance specific biological activities. These modifications could potentially lead to the development of more potent and selective derivatives for various therapeutic indications.

Market analysis indicates that compounds with pyrazolopyridine scaffolds are gaining traction in the pharmaceutical industry, driven by their versatility and potential for drug repurposing. The compound's structural characteristics make it suitable for development into both small molecule drugs and biopharmaceuticals, which could broaden its therapeutic applications. This growing interest is reflected in the increasing number of patents filed for related derivatives, underscoring its commercial potential.

Future research directions include the exploration of 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine's potential in combination therapies. A 2023 study in Anticancer Drugs suggested that the compound could synergize with existing chemotherapeutic agents, potentially improving treatment outcomes for patients with resistant cancers. These findings highlight the compound's role in the development of multi-target therapeutic strategies.

Overall, 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine represents a promising candidate for further investigation in the field of medicinal chemistry. Its diverse biological activities, favorable pharmacokinetic profile, and structural versatility position it as a valuable scaffold for the development of new therapeutic agents. As research continues to uncover its full potential, this compound may play a significant role in the treatment of various diseases, contributing to advancements in pharmaceutical science.

For researchers and industry professionals, the continued exploration of 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine's properties and applications offers exciting opportunities for innovation. The compound's adaptability to different chemical modifications and its potential for therapeutic use make it a compelling subject for further study. As the field of medicinal chemistry evolves, compounds like 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine will likely remain at the forefront of drug discovery efforts, driving progress in the development of new and effective treatments.

Continued research into 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine will be essential for understanding its full therapeutic potential and optimizing its properties for specific applications. As new methodologies and technologies emerge, the compound's role in pharmaceutical development is expected to expand, offering new possibilities for the treatment of complex diseases. The ongoing exploration of its properties will undoubtedly contribute to advancements in the field of medicinal chemistry and the development of innovative therapeutic solutions.

Ultimately, 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural characteristics and diverse biological activities position it as a valuable candidate for further investigation. As research continues to uncover its potential, this compound may play a pivotal role in the development of new therapeutic agents, contributing to the ongoing evolution of pharmaceutical science and the treatment of various diseases.

For those interested in the development of 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine, the availability of specialized reagents and research tools can facilitate the exploration of its properties and potential applications. The compound's adaptability to various chemical modifications and its promising therapeutic profile make it an attractive subject for further study. As the field of medicinal chemistry continues to advance, the role of compounds like 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine in drug discovery is likely to grow, offering new opportunities for innovation and the development of effective treatments for a wide range of conditions.

In conclusion, 2-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine represents a promising candidate for further investigation in the field of medicinal chemistry. Its diverse biological activities, favorable pharmacokinetic profile, and structural versatility position it as a valuable scaffold for the development of new therapeutic agents. As research continues to uncover its full potential, this compound may play a significant role in the treatment of various diseases, contributing to advancements in pharmaceutical science and the development of innovative therapeutic solutions.